Cas no 954685-96-2 (N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide)

• Product Name: N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide
• CAS No: 954685-96-2
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 6368354
• PubChem ID: 16919120
• Update Time: 2025-05-26

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide
• N-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]benzamide
• 954685-96-2
• N-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)benzamide
• AKOS024643672
• F2370-0939
• N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}benzamide

• Inchi： 1S/C19H18N2O4/c22-18-8-13(10-20-19(23)14-4-2-1-3-5-14)11-21(18)15-6-7-16-17(9-15)25-12-24-16/h1-7,9,13H,8,10-12H2,(H,20,23)
• InChI Key： FICYNBRFEQDTOR-UHFFFAOYSA-N
• SMILES： C(NCC1CC(=O)N(C2=CC=C3OCOC3=C2)C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.9Ų

Additional information on N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide

Comprehensive Overview of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide (CAS No. 954685-96-2)

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide, with the CAS number 954685-96-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodioxole and pyrrolidinone structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further study.

In recent years, the demand for novel synthetic compounds like N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide has surged, driven by advancements in medicinal chemistry and targeted therapy. The compound's structural complexity and functional versatility align with current trends in precision medicine, where tailored molecular designs are critical. Its CAS no. 954685-96-2 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and lead optimization processes.

One of the key features of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide is its potential role in modulating enzyme activity and receptor binding. The benzodioxole moiety, in particular, is known for its pharmacophoric properties, often contributing to compounds with enhanced bioavailability and metabolic stability. These attributes are highly sought after in the development of next-generation therapeutics, especially for conditions requiring sustained drug action.

From a synthetic perspective, CAS no. 954685-96-2 represents a challenging yet rewarding target for organic chemists. The integration of the pyrrolidinone ring with the benzamide framework necessitates efficient coupling strategies and stereoselective control. Such synthetic endeavors are often discussed in the context of green chemistry and atom economy, as researchers strive to minimize waste and improve reaction efficiency.

The compound's potential applications extend beyond pharmaceuticals. Its structural motifs are also relevant in material science, where heterocyclic compounds play a pivotal role in designing functional materials. For instance, the benzodioxole group is known to contribute to thermal stability and electronic properties, making it valuable in polymer chemistry and optoelectronics.

In the realm of drug discovery, N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide is often compared to other bioactive small molecules with similar scaffolds. Its pharmacokinetic parameters, such as absorption, distribution, and clearance, are subjects of ongoing research. These studies are crucial for understanding its therapeutic window and safety profile, which are essential for preclinical development.

Another area of interest is the compound's potential in neurological research. The benzodioxole fragment is a common feature in compounds targeting central nervous system (CNS) disorders. Researchers are investigating whether N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide could exhibit neuroprotective or neuroregenerative effects, given its structural similarity to known CNS-active agents.

As the scientific community continues to explore CAS no. 954685-96-2, its synthetic routes and derivatization potential remain hot topics. Innovations in catalysis and flow chemistry have opened new avenues for its scalable production, addressing challenges related to yield optimization and purity control. These advancements are critical for meeting the growing demand for high-quality reference standards in research.

In conclusion, N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}benzamide (954685-96-2) stands as a compelling example of how molecular design intersects with cutting-edge science. Its multifaceted applications in drug development, material science, and neurological research underscore its importance in contemporary chemistry. With ongoing studies and technological advancements, this compound is poised to remain a focal point in scientific innovation for years to come.